Cas no 946234-91-9 (ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate)

• Product Name: ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate
• CAS No: 946234-91-9
• MF: C₂₀H₁₉NO₄S₂
• MW: 401.499162912369
• CID: 5442758
• Update Time: 2025-11-05

ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• YKWSWJOPLRHFNG-UHFFFAOYSA-N
• 2-Thiophenecarboxylic acid, 4-(4-methylphenyl)-3-[(phenylamino)sulfonyl]-, ethyl ester
• ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate

• Inchi： 1S/C20H19NO4S2/c1-3-25-20(22)18-19(27(23,24)21-16-7-5-4-6-8-16)17(13-26-18)15-11-9-14(2)10-12-15/h4-13,21H,3H2,1-2H3
• InChI Key： YKWSWJOPLRHFNG-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(NC1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate

Ethyl 4-(4-Methylphenyl)-3-(Phenylsulfamoyl)Thiophene-2-Carboxylate: A Comprehensive Overview

Ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate, with CAS No. 946234-91-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a thiophene ring with substituents that include a phenylsulfamoyl group and an ethyl ester. The thiophene moiety, a five-membered aromatic ring containing two sulfur atoms, is a key structural feature that contributes to the compound's electronic properties and reactivity.

The phenylsulfamoyl group (-SO₂Ph) attached to the thiophene ring introduces additional functionality, enhancing the compound's potential for use in various applications. Recent studies have highlighted the importance of sulfonamide groups in modulating the electronic properties of aromatic systems, making this compound a promising candidate for advanced materials and pharmaceutical applications. The ethyl ester group further adds to the molecule's versatility, enabling it to participate in a wide range of chemical reactions and providing stability under certain conditions.

Recent research has focused on the synthesis and characterization of ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate. Scientists have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method leverages the unique properties of microwave irradiation to accelerate bond formation and improve selectivity in complex molecular assemblies.

The physical and chemical properties of this compound have also been extensively studied. Its solubility in common organic solvents, such as dichloromethane and acetonitrile, makes it suitable for use in solution-based reactions. Additionally, its thermal stability has been evaluated through differential scanning calorimetry (DSC), revealing that it can withstand temperatures up to 250°C without decomposition. These properties make it an attractive candidate for high-temperature applications in materials science.

One of the most exciting developments involving ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate is its potential application in drug discovery. Researchers have investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Initial in vitro studies have shown promising results, suggesting that this compound may serve as a lead molecule for the development of new therapeutic agents.

In addition to its biological applications, this compound has also been explored for its electronic properties in organic electronics. The thiophene ring is known for its conjugation capabilities, which are essential for charge transport in organic semiconductors. By incorporating substituents like the phenylsulfamoyl group, researchers aim to enhance the charge carrier mobility and stability of materials based on this compound. Recent work has demonstrated that films made from this compound exhibit excellent electrical conductivity and mechanical flexibility, making them ideal candidates for flexible electronics.

The environmental impact of ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate has also been a topic of interest. Studies have examined its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes slow degradation due to its stable aromatic structure. However, researchers have proposed methods to improve its environmental profile by incorporating biodegradable side chains or using green chemistry principles during synthesis.

In conclusion, ethyl 4-(4-methylphenyl)-3-(phenylsulfamoyl)thiophene-2-carboxylate (CAS No. 946234-91-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations in materials science and pharmaceutical research.